Superior Lipophilicity over Sulfonyl Analog
The target compound exhibits a predicted LogP of 1.9064 , making it significantly more lipophilic than its closest analogs. This translates to an approximately 30-fold increase in lipophilicity compared to the sulfonyl analog (LogP 0.588) and a roughly 160-fold increase compared to the methylene analog (LogP -0.292) . In drug discovery, higher lipophilicity within an optimal range (LogP 1–3) is often correlated with improved passive membrane permeability, a critical factor for oral bioavailability and cellular target engagement.
| Evidence Dimension | Predicted octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 1.9064 |
| Comparator Or Baseline | Sulfonyl analog (CAS 1864051-74-0): LogP = 0.588; Methylene analog (CAS 2044872-49-1): LogP = -0.292 |
| Quantified Difference | ΔLogP = +1.3184 vs. sulfonyl analog (~30-fold more lipophilic); ΔLogP = +2.1984 vs. methylene analog (~160-fold more lipophilic) |
| Conditions | Predicted LogP values from vendor-supplied computational data using consistent algorithmic methods. |
Why This Matters
Procurement decisions for medicinal chemistry programs must prioritize building blocks with optimal lipophilicity to enhance the likelihood of achieving favorable ADME profiles; this compound offers a strategic advantage for targets requiring higher membrane permeability.
